Cas no 1219912-52-3 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide)
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
- 1219912-52-3
- N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
- N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
- AKOS024630406
- F2237-0645
- N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,5-dimethylisoxazole-4-sulfonamide
-
- Inchi: 1S/C19H22N4O5S/c1-4-27-16-7-5-15(6-8-16)17-9-10-18(24)23(21-17)12-11-20-29(25,26)19-13(2)22-28-14(19)3/h5-10,20H,4,11-12H2,1-3H3
- InChI Key: IZCBGSPYGJZTOH-UHFFFAOYSA-N
- SMILES: S(C1C(C)=NOC=1C)(NCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)(=O)=O
Computed Properties
- Exact Mass: 418.13109099g/mol
- Monoisotopic Mass: 418.13109099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 123Ų
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2237-0645-2μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-5μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-10μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-20μmol |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-1mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-2mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-3mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-4mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-5mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2237-0645-10mg |
N-{2-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1219912-52-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1219912-52-3): A Comprehensive Overview
N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1219912-52-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure, exhibits potential applications in drug discovery and therapeutic development. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential benefits, making it a hot topic in modern chemistry.
The molecular structure of N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide combines a pyridazine core with an ethoxyphenyl group and a sulfonamide moiety. This combination is particularly intriguing due to its potential bioactivity. The presence of the 1,2-oxazole ring further enhances its chemical versatility, making it a candidate for various biochemical applications. Recent studies have explored its interactions with enzymes and receptors, shedding light on its mechanism of action.
One of the key areas of interest for CAS No. 1219912-52-3 is its role in drug discovery. Researchers are investigating its potential as a lead compound for developing new therapeutics. The sulfonamide group, in particular, is known for its pharmacological relevance, often found in antibiotics and diuretics. This has led to speculation about the compound's applicability in treating metabolic disorders or inflammatory conditions, aligning with current trends in personalized medicine and targeted therapies.
In addition to its pharmaceutical potential, N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide is also being studied for its chemical stability and solubility. These properties are critical for formulation scientists who aim to optimize drug delivery systems. With the rise of AI-driven drug design, computational models are increasingly being used to predict the behavior of such compounds, reducing the time and cost associated with traditional trial-and-error methods.
The synthesis of CAS No. 1219912-52-3 involves multi-step organic reactions, often requiring precise control over reaction conditions. Recent advancements in green chemistry have prompted researchers to explore eco-friendly synthesis routes, minimizing waste and energy consumption. This aligns with the growing demand for sustainable practices in the chemical industry, a topic frequently searched by professionals and students alike.
Market dynamics for N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide are evolving, with increasing demand from research institutions and pharmaceutical companies. The compound's uniqueness and potential applications make it a valuable asset in the competitive landscape of specialty chemicals. Analysts predict steady growth in its market share, driven by ongoing research and development activities.
For those seeking detailed information on CAS No. 1219912-52-3, it is essential to refer to peer-reviewed journals and patent databases. The compound's structural complexity and potential applications make it a subject of ongoing exploration, with new findings regularly published in scientific literature. As the field of medicinal chemistry advances, the relevance of such specialized compounds is expected to grow, offering exciting opportunities for innovation.
In summary, N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide represents a fascinating area of study in modern chemistry. Its unique structure, combined with its potential therapeutic applications, positions it as a compound of significant interest. Whether you are a researcher, student, or industry professional, understanding its properties and applications can provide valuable insights into the future of drug development and chemical innovation.
1219912-52-3 (N-{2-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)